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Compound of Interest

Compound Name: ANEB-001
CAS No.: 791848-71-0
Cat. No.: B10832971
Get Quote
. J

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

This document provides detailed procedural guidance for the proper disposal of ANEB-001, a
halogenated organic compound used in research. While the Safety Data Sheet (SDS) for
ANEB-001 classifies it as not a hazardous substance or mixture, it is imperative to follow best
practices for chemical waste management to ensure laboratory safety and environmental
protection.[1]

Chemical and Physical Properties

A thorough understanding of a compound's properties is the first step in safe handling and
disposal.
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Property Value

Chemical Formula C22H24CIF3N202[1]
Molecular Weight 440.89 g/mol
Appearance White to off-white solid
CAS Number 791848-71-0[1]

Recommended Storage Conditions

Proper storage is crucial to maintain the integrity of ANEB-001 and to prevent accidental

release.
Condition Duration
Powder at -20°C 3years
Powder at 4°C 2 years
In solvent at -80°C 6 months
In solvent at -20°C 1 month

Step-by-Step Disposal Protocol

The following protocol is based on established guidelines for the disposal of halogenated

organic compounds in a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling ANEB-001 for disposal, ensure you

are wearing the appropriate PPE:

Safety goggles

Laboratory coat

Nitrile gloves

Closed-toe shoes
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. Waste Segregation: Proper segregation of chemical waste is critical to prevent dangerous

reactions.

[o2]

ANEB-001 waste should be collected in a designated "Halogenated Organic Waste"
container.[2][3]

Do not mix ANEB-001 with non-halogenated organic waste, acids, bases, or oxidizing
agents.[4][5]

. Container Labeling:

Clearly label the waste container as "Halogenated Organic Waste" and list all contents,
including ANEB-001 and any solvents used.[5][6]

Ensure the label is securely affixed and legible.
. Waste Accumulation:

Store the waste container in a designated, well-ventilated satellite accumulation area within
the laboratory.[4]

Keep the container tightly sealed when not in use.[5][6]
Utilize secondary containment, such as a tray, to mitigate spills or leaks.[7]
. Disposal of Empty Containers:

To be considered "empty," a container that held ANEB-001 should be triple-rinsed with a
suitable solvent.[7][8]

The first rinsate must be collected and disposed of as halogenated organic waste.[9]
Subsequent rinses can typically be disposed of down the drain, but consult your institution's
specific guidelines.

After rinsing, deface or remove the original label and dispose of the container as regular
laboratory glass or plastic waste.[8]

. Final Disposal:
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» Arrange for the collection of the "Halogenated Organic Waste" container by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.

o Never dispose of ANEB-001 or other organic compounds down the drain.[2]

Experimental Workflow for Disposal
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ANEB-001 Disposal Workflow
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Caption: A workflow diagram for the safe disposal of ANEB-001.
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Signaling Pathway Considerations in Disposal

While ANEB-001 is a CBL1 inhibitor, its biological activity does not directly impact its disposal
procedure, which is dictated by its chemical properties as a halogenated organic compound.
The primary concern during disposal is the prevention of environmental contamination and
ensuring the safety of laboratory personnel.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of
ANEB-001, fostering a secure laboratory environment and upholding their commitment to
environmental stewardship. Always consult your institution's specific waste management
policies, as they may have additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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